Cas no 32345-29-2 (Phosphorothioic acid,O,O-diethyl O-phenyl ester)

• Product Name: Phosphorothioic acid,O,O-diethyl O-phenyl ester
• CAS No: 32345-29-2
• MF: C₁₀H₁₅O₃PS
• MW: 246.26306271553
• CID: 306002
• PubChem ID: 36106
• Update Time: 2025-06-08

Phosphorothioic acid,O,O-diethyl O-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-diethyl O-phenyl ester
• diethoxy-phenoxy-sulfanylidene-λ⁵-phosphane
• AI3-19134
• BRN 2456029
• Deppt
• Dietholate
• EINECS 250-999-4
• O,O-Diethyl O-phenyl thiophosphate
• O,O-diethyl O-phenylphosphorothioate
• O,O-Diethyl,O-phenylphosphorothionate
• O,O-diethyl-O-p
• O,O-Diethyl-O-phenylphosphorothioate
• phenyl phosphorothionate
• thiophosphoric acid O,O'-diethyl ester-O''-phenyl ester
• Thiophosphorsaeure-O,O'-diaethylester-O''-phenylester
• diethoxy-(phenoxy)-sulfanylidene-lambda5-phosphane
• NV6WB6Y728
• ZENGXIAOLIN
• DTXSID0042292
• Diethyl phenyl phosphorothionate
• NSC371198
• FK-0025
• Diethyl-O-phenyl phosphorothioate, O,O-
• AKOS024255711
• O,O-Diethyl O-phenylthiophosphate
• diethoxy-phenoxy-sulfanylidene-lambda5-phosphane
• R-33865
• O,O-Diethyl O-phenyl phosphorothioate
• Q3032708
• Phosphorothioic acid, O,O-diethyl O-phenyl ester
• CHEMBL350174
• SCHEMBL187567
• NSC-371198
• Ethyl phenyl thiophosphate, (EtO)2(PhO)PS
• UNII-NV6WB6Y728
• 4-06-00-00754 (Beilstein Handbook Reference)
• NS00002631
• 32345-29-2
• Ethyl phenyl phosphorothioate ((EtO)2(PhO)PS)
• XXWNKVBJDWSYBN-UHFFFAOYSA-N
• NSC 371198

• Inchi： 1S/C10H15O3PS/c1-3-11-14(15,12-4-2)13-10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
• InChI Key： XXWNKVBJDWSYBN-UHFFFAOYSA-N
• SMILES： S=P(OC1C=CC=CC=1)(OCC)OCC

Computed Properties

• Exact Mass: 246.04805
• Monoisotopic Mass: 246.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.8A^2

Experimental Properties

• Density: 1.185
• Boiling Point: 285.3°Cat760mmHg
• Flash Point: 126.3°C
• Refractive Index: 1.532
• PSA: 27.69
• LogP: 4.01350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates

Additional information on Phosphorothioic acid,O,O-diethyl O-phenyl ester

Phosphorothioic acid, O,O-diethyl O-phenyl ester (CAS No. 32345-29-2): A Comprehensive Overview

Phosphorothioic acid, O,O-diethyl O-phenyl ester, with the CAS number 32345-29-2, is a significant compound in the field of organophosphorus chemistry. This organophosphorus compound has garnered considerable attention due to its versatile applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural properties and reactivity make it a valuable intermediate in the synthesis of various functional materials and bioactive molecules.

The molecular structure of Phosphorothioic acid, O,O-diethyl O-phenyl ester consists of a phosphorus atom bonded to two ethyl groups and one phenyl group through oxygen atoms, with a sulfur atom attached to the phosphorus. This configuration imparts distinct chemical characteristics, including moderate solubility in organic solvents and reactivity in nucleophilic substitution reactions. These features make it an excellent candidate for further functionalization and derivatization.

In recent years, the applications of Phosphorothioic acid, O,O-diethyl O-phenyl ester have expanded significantly, particularly in the development of novel pharmaceutical agents. Researchers have been exploring its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in targeting various forms of cancer and inflammatory diseases. The ability to modify its structure allows for the creation of highly specific inhibitors that can interact with target enzymes with high affinity.

One of the most compelling aspects of this compound is its role in materials science. The phosphorus-sulfur bond provides stability while allowing for controlled degradation under specific conditions, making it suitable for applications in biodegradable polymers and smart materials. These materials are increasingly important in industries ranging from packaging to medical devices, where environmental sustainability is a key concern.

The synthesis of Phosphorothioic acid, O,O-diethyl O-phenyl ester typically involves multi-step organic reactions, starting from readily available phosphorus-containing precursors. The process often includes chlorination followed by thionation to introduce the sulfur atom, which is then esterified with ethyl and phenyl groups. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

The pharmacological properties of derivatives of Phosphorothioic acid, O,O-diethyl O-phenyl ester have been extensively studied. For instance, modifications at the phenyl group can alter binding affinity to biological targets, while changes at the ethyl groups can influence metabolic stability. Such fine-tuning is essential for developing drugs that are both effective and safe for therapeutic use.

In agrochemical applications, this compound serves as a key intermediate in the synthesis of pesticides and herbicides. Its structural framework allows for the introduction of various functional groups that enhance its efficacy against pests while minimizing environmental impact. This aligns with global trends toward greener agricultural practices.

The role of computational chemistry in understanding the behavior of Phosphorothioic acid, O,O-diethyl O-phenyl ester cannot be overstated. Molecular modeling techniques provide insights into its reactivity and interaction with biological systems, enabling researchers to design more effective derivatives with fewer experimental trials. This approach accelerates drug discovery and material development processes significantly.

The safety profile of Phosphorothioic acid, O,O-diethyl O-phenyl ester is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to prevent exposure to skin or eyes. Its stability under normal conditions makes it relatively safe to handle when appropriate precautions are taken.

The future prospects for this compound are promising. As research continues to uncover new applications and synthetic pathways, its importance is likely to grow further. Collaborative efforts between academia and industry will be essential in translating laboratory findings into practical applications that benefit society.